![molecular formula C18H17N3O2S B2429577 N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 1421528-95-1](/img/structure/B2429577.png)
N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of tetrahydronaphthalene, also known as tetralin , which is a partially hydrogenated derivative of naphthalene . The compound also contains a benzo[c][1,2,5]thiadiazole-5-carboxamide group, which is a common motif in pharmaceutical chemistry.
Molecular Structure Analysis
The molecular structure of this compound would be expected to exhibit the characteristic fused ring structure of tetrahydronaphthalene, with the benzo[c][1,2,5]thiadiazole-5-carboxamide group attached via a methylene bridge .Chemical Reactions Analysis
Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by the presence of the tetrahydronaphthalene and benzo[c][1,2,5]thiadiazole-5-carboxamide groups .Scientific Research Applications
Microwave-Assisted Synthesis and Anticancer Evaluation
One study presents the microwave-assisted facile synthesis of novel Schiff’s bases containing a thiadiazole scaffold coupled with benzamide groups. These compounds were evaluated for their in vitro anticancer activity against several human cancer cell lines. The results indicated that most synthesized compounds exhibited promising anticancer activity, with compounds 7k, 7l, 7b, and 7a being highlighted as particularly effective. Additionally, molecular docking and ADMET studies predicted the good oral drug-like behavior of these compounds (Tiwari et al., 2017).
Antimicrobial Activity
Another area of research includes the synthesis of derivatives with potent antimicrobial properties. For instance, a study on the synthesis of 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives described their antimicrobial activity against various bacterial and fungal strains. One of the derivatives showed higher antibacterial activity against Staphylococcus aureus, Enterococcus faecalis, and Escherichia coli, indicating the potential of these compounds as antimicrobial agents (Aytemir et al., 2003).
Enzyme Inhibition
The research on N-imidazolyl derivatives of the naphthalene and chroman rings as thromboxane A2 synthase inhibitors is another significant application. These compounds were synthesized and tested for their ability to inhibit thromboxane A2 synthase, with some showing good activity in both in vitro and ex vivo experiments. This study outlines the potential of these derivatives in the treatment of diseases where thromboxane A2 plays a role, demonstrating the broad applicability of such compounds in medicinal chemistry (Cozzi et al., 1991).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c22-17(13-5-6-15-16(9-13)21-24-20-15)19-11-18(23)8-7-12-3-1-2-4-14(12)10-18/h1-6,9,23H,7-8,10-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBYLSPNTWLDAMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC2=CC=CC=C21)(CNC(=O)C3=CC4=NSN=C4C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.